Cas no 1551114-74-9 (2-Chloro-6,7-dihydro-5H-pyrrolo[1,2-A]imidazole-3-carboxylic acid)
1551114-74-9 structure
Product Name:2-Chloro-6,7-dihydro-5H-pyrrolo[1,2-A]imidazole-3-carboxylic acid
CAS No:1551114-74-9
MF:C7H7ClN2O2
MW:186.595680475235
CID:5730357
PubChem ID:84014193
Update Time:2023-10-30
2-Chloro-6,7-dihydro-5H-pyrrolo[1,2-A]imidazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- AT21744
- 1551114-74-9
- 2-CHLORO-6,7-DIHYDRO-5H-PYRROLO[1,2-A]IMIDAZOLE-3-CARBOXYLIC ACID
- 2-Chloro-6,7-dihydro-5H-pyrrolo[1,2-A]imidazole-3-carboxylic acid
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- Inchi: 1S/C7H7ClN2O2/c8-6-5(7(11)12)10-3-1-2-4(10)9-6/h1-3H2,(H,11,12)
- InChI Key: JVFOMRVCXHABQW-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=O)O)N2C(CCC2)=N1
Computed Properties
- Exact Mass: 186.0196052g/mol
- Monoisotopic Mass: 186.0196052g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 55.1Ų
2-Chloro-6,7-dihydro-5H-pyrrolo[1,2-A]imidazole-3-carboxylic acid Related Literature
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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